Cas no 61313-42-6 (Benzonitrile, 3,4-diamino-5-nitro-)

• Product Name: Benzonitrile, 3,4-diamino-5-nitro-
• CAS No: 61313-42-6
• MF: C₇H₆N₄O₂
• MW: 178.14814043045
• CID: 484567
• PubChem ID: 21217846
• Update Time: 2025-04-19

Benzonitrile, 3,4-diamino-5-nitro- Chemical and Physical Properties

Names and Identifiers

• Benzonitrile, 3,4-diamino-5-nitro-
• 3,4-diamino-5-nitrobenzonitrile
• SLKNLEPONRUFSK-UHFFFAOYSA-N
• 61313-42-6
• SCHEMBL8409874
• DTXSID80611416
• AKOS006307658

• Inchi： 1S/C7H6N4O2/c8-3-4-1-5(9)7(10)6(2-4)11(12)13/h1-2H,9-10H2
• InChI Key： SLKNLEPONRUFSK-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C=C(C#N)C=C(C=1N)N)=O

Computed Properties

• Exact Mass: 178.04918
• Monoisotopic Mass: 178.04907545g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 253
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 122Ų

Experimental Properties

• PSA: 118.97

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes